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An In-depth Technical Guide to 3-Formylbenzamide for Advanced Research and Development

Abstract

This technical guide provides a comprehensive overview of 3-Formylbenzamide (CAS No:
126534-87-0), a bifunctional aromatic building block of significant interest to the pharmaceutical
and chemical synthesis sectors. As a Senior Application Scientist, my objective is to move
beyond simple data recitation and provide a document that synthesizes core chemical data
with practical, field-proven insights. This guide is structured to serve researchers, process
chemists, and drug development professionals by detailing the compound's identity,
physicochemical properties, spectroscopic signatures, a validated synthesis protocol, and its
strategic applications in modern medicinal chemistry, particularly in the design of targeted
therapeutics.

Core Chemical Identity and Physicochemical
Properties

3-Formylbenzamide, also known as 3-carbamoylbenzaldehyde, is a substituted aromatic
compound featuring both an aldehyde and a primary amide functional group at the meta
positions of a benzene ring. This unique arrangement makes it a versatile intermediate, offering
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two distinct points for chemical modification. The aldehyde group serves as a reactive handle
for reductive amination, Wittig reactions, or oxidation, while the benzamide moiety provides a
stable structural scaffold that is a common feature in many bioactive molecules.

Precise identification and understanding of its properties are paramount for its effective use in a
laboratory or process setting. The following table summarizes its key identifiers and physical
characteristics, compiled from authoritative chemical databases.[1][2][3][4]

Property Value Source(s)
CAS Number 126534-87-0 [11[21[41[5]16]
IUPAC Name 3-formylbenzamide [2]

3-Carbamoylbenzaldehyde,
Synonyms ] [2]
Benzamide, 3-formyl-

Molecular Formula CsH7NO2 [1][2]
Molecular Weight 149.15 g/mol [1112114]
Physical Form Solid [1][3]
Boiling Point 317.5+25.0 °C at 760 mmHg [11[3]
Purity (Typical) >97% [11[3]

N Store at 2-8°C under an inert
Storage Conditions . (1113171
atmosphere (e.g., Nitrogen)

Spectroscopic Characterization: A Validating
System

For any researcher, unambiguous structural confirmation is non-negotiable. The spectroscopic
profile of 3-Formylbenzamide provides a self-validating fingerprint of its identity.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals
corresponding to the aldehyde proton (a singlet typically downfield, d = 9.9-10.2 ppm),
aromatic protons in the meta-substituted pattern, and two broad singlets for the non-
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equivalent amide (-CONHz2) protons. The related isomer, 4-formylbenzamide, shows its
aldehyde proton at 10.21 ppm, providing a close reference.[8]

e 13C NMR Spectroscopy: The carbon spectrum will be characterized by a signal for the
aldehyde carbonyl carbon (& = 190-193 ppm), the amide carbonyl carbon (& = 167-169 ppm),
and four distinct signals for the aromatic carbons, reflecting the meta-substitution pattern.[8]

« Infrared (IR) Spectroscopy: The IR spectrum provides crucial information about the functional
groups. Key expected absorptions include N-H stretching from the primary amide (two
bands, ~3400-3100 cm~1), a sharp C=0 stretch from the aldehyde (~1700 cm~1), and
another strong C=0 stretch from the amide (Amide | band, ~1650-1680 cm~1).[9]

o Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a
molecular ion (M*) peak corresponding to its molecular weight (m/z = 149).[2][8]

Synthesis Protocol: Amidation of 3-Formylbenzoic
Acid

While multiple synthetic routes exist, a reliable and scalable method for preparing 3-
Formylbenzamide is the direct amidation of 3-formylbenzoic acid. This protocol is chosen for
its straightforward execution and use of common laboratory reagents. The causality behind this

choice is simple: it leverages the robust and well-understood chemistry of carboxylic acid
activation followed by nucleophilic acyl substitution.
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Caption: A representative workflow for the synthesis of 3-Formylbenzamide.
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Step-by-Step Methodology:

Activation of Carboxylic Acid: To a solution of 3-formylbenzoic acid (1.0 eq) in a dry, inert
solvent (e.g., dichloromethane or toluene) under a nitrogen atmosphere, add thionyl chloride
(SOCIz, 1.2 eq) or oxalyl chloride ((COCI)z2, 1.2 eq) dropwise at 0 °C. A catalytic amount of
dimethylformamide (DMF) can be added if using oxalyl chloride.

o Causality: The carboxylic acid is a poor electrophile. Converting it to the highly reactive
acid chloride intermediate is essential for efficient reaction with the ammonia nucleophile.

Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Progress can be
monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic
acid).

Removal of Excess Reagent: Remove the solvent and excess activating agent under
reduced pressure. This step is critical to prevent unwanted side reactions in the next step.

Amidation: Re-dissolve the crude acid chloride in a dry, aprotic solvent (e.g., tetrahydrofuran,
THF). Cool the solution to 0 °C and slowly add a concentrated aqueous solution of
ammonium hydroxide (NH4OH, 2-3 eq) or bubble anhydrous ammonia gas through the
solution.

o Causality: Ammonia acts as the nucleophile, attacking the electrophilic carbonyl carbon of
the acid chloride. Using excess ammonia neutralizes the HCI byproduct generated during
the reaction.

Work-up and Purification: After the reaction is complete (monitored by TLC), dilute the
mixture with water and extract with an organic solvent like ethyl acetate. Wash the organic
layer with brine, dry over anhydrous sodium sulfate (Na=S0Oa4), and concentrate under
reduced pressure. The resulting crude solid can be purified by recrystallization or silica gel
chromatography to yield pure 3-Formylbenzamide.

Applications in Drug Discovery and Medicinal
Chemistry
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The true value of 3-Formylbenzamide lies in its utility as a versatile scaffold in drug discovery.
The benzamide motif is a privileged structure, found in numerous FDA-approved drugs, where
it often participates in crucial hydrogen bonding interactions with protein targets.[10][11] The
aldehyde group provides a convenient point of attachment for building more complex
molecules.

A. Building Block for Targeted Protein Degraders (PROTACS): Proteolysis-targeting chimeras
(PROTACS) are heterobifunctional molecules that induce the degradation of specific proteins.
They consist of a ligand for a target protein and a ligand for an E3 ubiquitin ligase, joined by a
chemical linker. Benzamide derivatives have emerged as novel, stable ligands for the Cereblon
(CRBN) E3 ligase.[12] 3-Formylbenzamide is an ideal starting point for synthesizing the linker
component of a PROTAC. The aldehyde can be readily converted into an amine via reductive
amination, which can then be elongated and coupled to the target-binding ligand.

PROTAC Assembly from 3-Formylbenzamide

E3 Ligand (e.g., Benzamide Core)

Warhead Ligand ~ (Binds Target) {Final PROTAC Molecule}

Elongate

I

(3-Formylbenzamide

CAS: 126534-87-0 | —Modiy Aldehyde o' iryer precursor

Reductive Amination Full Linker

Click to download full resolution via product page
Caption: Role of 3-Formylbenzamide as a precursor in PROTAC synthesis.

B. Scaffold for Enzyme Inhibitors: Benzamide derivatives have been successfully developed as
inhibitors for various enzyme classes.

e FtsZ Inhibitors: The 3-methoxybenzamide core is a known pharmacophore for inhibitors of
the bacterial cell division protein FtsZ, a promising antibacterial target.[13] The formyl group
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on 3-Formylbenzamide could be used to explore and optimize interactions in the binding
pocket.

e Sirtuin (SIRT) Inhibitors: Substituted benzamides are potent inhibitors of SIRT2, a target for
neurodegenerative diseases.[14] 3-Formylbenzamide provides a scaffold to synthesize
libraries of compounds for structure-activity relationship (SAR) studies.

Safety and Handling

As a responsible scientist, proper handling of all chemicals is mandatory. 3-Formylbenzamide
is classified as harmful and requires appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated
fume hood.

e GHS Pictogram: GHSO07 (Harmful)[1][3]
¢ Signal Word: Warning[1][3]

e Hazard Statements:

[¢]

H302: Harmful if swallowed[1][3]

o

H315: Causes skin irritation[2][3]

o

H319: Causes serious eye irritation[2][3]

[¢]

H335: May cause respiratory irritation[2][3]

o Precautionary Statements: Refer to the material safety data sheet (MSDS) for a full list,
including P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), and
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[1][3]

Conclusion

3-Formylbenzamide (CAS: 126534-87-0) is more than a catalog chemical; it is a strategic tool
for the modern medicinal chemist. Its bifunctional nature, combining the stable, protein-binding
benzamide core with a versatile aldehyde handle, makes it a valuable starting material for
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constructing complex molecular architectures. From targeted protein degraders to novel
enzyme inhibitors, its applications are both current and expanding. This guide has provided the
core technical data, a reliable synthesis protocol, and the strategic context necessary for its
effective and safe implementation in advanced research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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